Cas no 3396-20-1 (dimethyl cyclobutane-1,2-dicarboxylate)

• Product Name: dimethyl cyclobutane-1,2-dicarboxylate
• CAS No: 3396-20-1
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• MDL: MFCD01734157
• CID: 317419
• PubChem ID: 137657
• Update Time: 2025-09-22

dimethyl cyclobutane-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclobutanedicarboxylicacid, 1,2-dimethyl ester
• Dimethyl cyclobutane-1,2-dicarboxylate
• TRANS-DIMETHYL CYCLOBUTANE-1,2-DICARBOXYLATE
• FT-0694962
• NSC527269
• Cyclobutane-1,2-dicarboxylic acid dimethyl ester
• PB42418
• AS-69928
• CYCLOBUTANE-1,2-DICARBOXYLIC ACID DIMETHYL ESTER, TRANS
• SB22499
• 1,2-Cyclobutanedicarboxylic acid, dimethyl ester
• dimethyl(1R,2R)-cyclobutane-1,2-dicarboxylate
• WEPHXFVXUXMCLE-UHFFFAOYSA-N
• MFCD01734157
• 3396-20-1
• SCHEMBL8226507
• Dimethyl 1,2-cyclobutanedicarboxylate #
• Dimethyl cis-Cyclobutane-1,2-dicarboxylate
• 1,2-dimethyl cyclobutane-1,2-dicarboxylate
• NIOSH/GU1753000
• CS-0045484
• GU17530000
• MFCD00029075
• NS4GT4WQQ8
• NSC-527269
• SY260731
• SY126370
• AMY7484
• UNII-NS4GT4WQQ8
• Cyclobutane-1,2-dicarboxylic acid, dimethyl ester
• Trans-1,2-cyclobutanedicarboxylic acid, dimethyl ester
• 1,2-Cyclobutanedicarboxylic acid, 1,2-dimethyl ester
• A912365
• AKOS006275951
• DTXSID90948947
• 1,2-Cyclobutanedicarboxylic acid, dimethyl ester, cis-
• 2607-03-6
• Cyclobutane-1,2-dicarBOXYLIC acidDimethyl ester,Trans
• METHYL CYCLOBUTANE-1,2-DICARBOXYLATE
• SB22500
• cis-Dimethyl 1,2-Cyclobutanedicarboxylate
• FT-0697003
• NSC 527269
• CAA60703
• USAF ST-7
• 1,2-Cyclobutanedicarboxylic acid 1,2-dimethyl ester
• DB-068912
• 1,2-Dimethyl cis-cyclobutane-1,2-dicarboxylate
• dimethyl cyclobutane-1,2-dicarboxylate

• MDL： MFCD01734157
• Inchi： 1S/C8H12O4/c1-11-7(9)5-3-4-6(5)8(10)12-2/h5-6H,3-4H2,1-2H3
• InChI Key： WEPHXFVXUXMCLE-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC1C(=O)OC)=O

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.177
• Boiling Point: 225 ºC
• Flash Point: 106 ºC
• Refractive Index: 1.464
• PSA: 52.6
• LogP: 0.35860

dimethyl cyclobutane-1,2-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature